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Compound of Interest

Compound Name: Dynamin inhibitory peptide

Cat. No.: B612454 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Dynamin inhibitory peptide, including detailed operational and disposal plans to

foster a secure research environment.

When working with Dynamin inhibitory peptide, a compound that competitively blocks the

binding of dynamin to amphiphysin and prevents endocytosis, adherence to strict safety

protocols is crucial to minimize risk and ensure the integrity of your experiments. This

document outlines the necessary personal protective equipment (PPE), handling procedures,

and disposal methods based on available safety data.

Personal Protective Equipment (PPE)
The appropriate PPE must be worn at all times when handling Dynamin inhibitory peptide to

prevent exposure. The recommended protective gear includes:

Eye and Face Protection: Use safety glasses with side-shields or a face shield that has been

tested and approved under government standards such as NIOSH (US) or EN 166 (EU).[1]

Hand Protection: Handle the peptide with gloves.[1] Gloves should be inspected before use

and removed using the proper technique to avoid skin contact.[1] Dispose of contaminated

gloves after use in accordance with laboratory best practices and applicable laws.[1] After

handling, wash and dry your hands thoroughly.[1]
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Body Protection: A complete suit that protects against chemicals is recommended. The type

of protective equipment should be chosen based on the concentration and amount of the

hazardous substance at the specific workplace.

Respiratory Protection: For nuisance exposures, a type P95 (US) or type P1 (EU EN 143)

particle respirator is advised.

Hazard Identification and Safety Precautions
Dynamin inhibitory peptide is classified as having acute oral toxicity (Category 4) and may

cause skin and eye irritation. Therefore, it is essential to avoid contact with skin and eyes, as

well as the formation of dust and aerosols. Ensure that there is appropriate exhaust ventilation

in areas where dust may be formed.

Hazard Classification Precautionary Measures

Acute Toxicity, Oral (Category 4)
Avoid ingestion. Wash hands thoroughly after

handling.

Skin Corrosion/Irritation
Wear protective gloves and clothing to prevent

skin contact.

Eye Damage/Irritation Wear safety glasses or a face shield.

Dust/Aerosol Formation
Handle in a well-ventilated area, preferably with

exhaust ventilation.

Experimental Workflow for Handling Dynamin
Inhibitory Peptide
The following diagram outlines the standard operating procedure for the safe handling of

Dynamin inhibitory peptide, from receiving the compound to its final disposal. Adherence to

this workflow is critical for minimizing exposure and ensuring a safe laboratory environment.
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Figure 1. Workflow for Safe Handling of Dynamin Inhibitory Peptide.
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Storage and Disposal
Proper storage and disposal are critical components of laboratory safety when working with

Dynamin inhibitory peptide.

Storage:

The peptide should be stored desiccated at -20°C.

Disposal:

To dispose of surplus and non-recyclable solutions, it is necessary to contact a licensed

professional waste disposal company.

Contaminated packaging should be disposed of as unused product.

Always adhere to local, state, and federal regulations for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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